Cas no 33021-90-8 (Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-)

Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)- structure
33021-90-8 structure
Product Name:Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-
CAS No:33021-90-8
MF:C7H13FN2O5S2
MW:288.316922903061
CID:322898
PubChem ID:282833
Update Time:2025-04-19

Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-
    • 1-(2-fluoroethyl)-3-(1,1,3,3-tetraoxo-1,3-dithian-5-yl)urea
    • 1-(2-fluoroethyl)-3-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)urea
    • AC1L5XBA
    • AC1Q6YU6
    • AG-K-76961
    • AR-1B0806
    • CTK4G9765
    • KST-1B3197
    • NSC136899
    • 33021-90-8
    • NSC-136899
    • DTXSID60300412
    • Inchi: 1S/C7H13FN2O5S2/c8-1-2-9-7(11)10-6-3-16(12,13)5-17(14,15)4-6/h6H,1-5H2,(H2,9,10,11)
    • InChI Key: MHQIOFZDWLLDFT-UHFFFAOYSA-N
    • SMILES: S1(CS(CC(C1)NC(NCCF)=O)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 288.02509
  • Monoisotopic Mass: 288.02499203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 109.41
  • LogP: 1.36780

Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)- Related Literature

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